Cas no 1782345-77-0 (1-2-chloro-5-(trifluoromethyl)phenyl-2-(methylamino)ethan-1-ol)

• Product Name: 1-2-chloro-5-(trifluoromethyl)phenyl-2-(methylamino)ethan-1-ol
• CAS No: 1782345-77-0
• MF: C₁₀H₁₁ClF₃NO
• MW: 253.64865231514
• CID: 6491793
• PubChem ID: 84707989
• Update Time: 2025-07-18

1-2-chloro-5-(trifluoromethyl)phenyl-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-chloro-5-(trifluoromethyl)phenyl-2-(methylamino)ethan-1-ol
• 1-[2-chloro-5-(trifluoromethyl)phenyl]-2-(methylamino)ethan-1-ol
• 1782345-77-0
• EN300-1962116

• Inchi： 1S/C10H11ClF3NO/c1-15-5-9(16)7-4-6(10(12,13)14)2-3-8(7)11/h2-4,9,15-16H,5H2,1H3
• InChI Key： POWMCWJRBOKYNL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1C(CNC)O

Computed Properties

• Exact Mass: 253.0481262g/mol
• Monoisotopic Mass: 253.0481262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-2-chloro-5-(trifluoromethyl)phenyl-2-(methylamino)ethan-1-ol

Introduction to 1-(2-Chloro-5-(trifluoromethyl)phenyl)-2-(methylamino)ethan-1-ol (CAS No. 1782345-77-0)

1-(2-Chloro-5-(trifluoromethyl)phenyl)-2-(methylamino)ethan-1-ol (CAS No. 1782345-77-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the class of substituted phenylethanolamines. Its unique structural features, including the presence of a chloro and trifluoromethyl substituent on the phenyl ring, along with a methylamino group on the ethan-1-ol moiety, contribute to its distinct chemical and biological properties.

The chloro and trifluoromethyl groups are known for their ability to modulate the electronic and steric properties of molecules, making them valuable in the design of bioactive compounds. The methylamino group, on the other hand, can influence the compound's solubility and binding affinity to various biological targets. These characteristics make 1-(2-Chloro-5-(trifluoromethyl)phenyl)-2-(methylamino)ethan-1-ol a promising candidate for a wide range of applications, particularly in drug discovery and development.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that 1-(2-Chloro-5-(trifluoromethyl)phenyl)-2-(methylamino)ethan-1-ol exhibits potent anti-inflammatory properties. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation in conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 1-(2-Chloro-5-(trifluoromethyl)phenyl)-2-(methylamino)ethan-1-ol has also shown promise as an antiviral agent. A study published in the Antiviral Research journal demonstrated that the compound effectively inhibits the replication of several RNA viruses, including influenza and coronaviruses. The mechanism of action appears to involve interference with viral entry into host cells, making it a potential lead for the development of broad-spectrum antiviral drugs.

The pharmacokinetic profile of 1-(2-Chloro-5-(trifluoromethyl)phenyl)-2-(methylamino)ethan-1-ol has been extensively studied to understand its behavior in biological systems. Preclinical data indicate that the compound has favorable oral bioavailability and a reasonable half-life, which are crucial factors for its potential use as an orally administered therapeutic agent. Furthermore, toxicological assessments have shown that 1-(2-Chloro-5-(trifluoromethyl)phenyl)-2-(methylamino)ethan-1-ol exhibits low toxicity at therapeutic doses, enhancing its safety profile.

The synthetic route for 1-(2-Chloro-5-(trifluoromethyl)phenyl)-2-(methylamino)ethan-1-ol involves several well-established chemical transformations. The synthesis typically begins with the preparation of 2-chloro-5-trifluoromethylbenzaldehyde, which is then converted into the corresponding benzyl chloride through a Friedel-Crafts acylation reaction. The benzyl chloride is subsequently reacted with methylamine to form the desired product via nucleophilic substitution. This multi-step process allows for high yields and purity, making it suitable for large-scale production.

In conclusion, 1-(2-Chloro-5-(trifluoromethyl)phenyl)-2-(methylamino)ethan-1-ol (CAS No. 1782345-77-0) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its full range of applications and optimize its properties for clinical use.